Cas no 29976-51-0 (3'-Hydroxy-5,7,4',5'-tetramethoxyflavone)

• Product Name: 3'-Hydroxy-5,7,4',5'-tetramethoxyflavone
• CAS No: 29976-51-0
• MF: C₁₉H₁₈O₇
• MW: 358.3420
• CID: 5077861
• PubChem ID: 72703223
• Update Time: 2025-11-02

3'-Hydroxy-5,7,4',5'-tetramethoxyflavone Chemical and Physical Properties

Names and Identifiers

• 3'-hydroxy-5,7,4',5'-tetramethoxyflavone
• 3'-Hydroxy-5,7,4',5'-tetramethoxyflavone

• Inchi： 1S/C19H18O7/c1-22-11-7-15(23-2)18-12(20)9-14(26-16(18)8-11)10-5-13(21)19(25-4)17(6-10)24-3/h5-9,21H,1-4H3
• InChI Key： NHDUUYDKGATOKT-UHFFFAOYSA-N
• SMILES： O1C(=C([H])C(C2C(=C([H])C(=C([H])C1=2)OC([H])([H])[H])OC([H])([H])[H])=O)C1=C([H])C(=C(C(=C1[H])OC([H])([H])[H])OC([H])([H])[H])O[H]

Computed Properties

• Exact Mass: 358.10525291g/mol
• Monoisotopic Mass: 358.10525291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 83.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 7-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids O-methylated flavonoids 7-O-methylated flavonoids

Additional information on 3'-Hydroxy-5,7,4',5'-tetramethoxyflavone

Exploring the Potential of 3'-Hydroxy-5,7,4',5'-tetramethoxyflavone (CAS No. 29976-51-0): A Comprehensive Overview

In the realm of natural flavonoids, 3'-Hydroxy-5,7,4',5'-tetramethoxyflavone (CAS No. 29976-51-0) stands out as a compound of significant scientific interest. This methoxyflavone derivative has garnered attention for its unique structural features and potential biological activities. As researchers continue to explore the therapeutic potential of plant-derived compounds, this particular tetramethoxyflavone has emerged as a subject of numerous pharmacological studies.

The molecular structure of 3'-Hydroxy-5,7,4',5'-tetramethoxyflavone features a flavonoid backbone with four methoxy groups and one hydroxyl group, giving it distinct physicochemical properties. Recent searches in scientific databases reveal growing interest in "methoxyflavones health benefits" and "natural flavonoid derivatives," indicating this compound aligns with current research trends. Its CAS number 29976-51-0 serves as a unique identifier in chemical databases and research publications.

One of the most discussed aspects of 3'-Hydroxy-5,7,4',5'-tetramethoxyflavone in recent literature is its potential antioxidant properties. With increasing public interest in "natural antioxidants" and "oxidative stress prevention," this compound's ability to scavenge free radicals has become a focal point of research. Studies suggest that the specific arrangement of methoxy groups in this tetramethoxyflavone may enhance its stability and bioavailability compared to other flavonoid derivatives.

The synthesis and extraction of 3'-Hydroxy-5,7,4',5'-tetramethoxyflavone have been optimized in recent years, addressing common search queries like "flavonoid extraction methods" and "purification of methoxyflavones." Researchers have developed various chromatographic techniques to isolate this compound from natural sources, with HPLC being particularly effective for obtaining high-purity CAS 29976-51-0 material for research purposes.

In pharmacological research, 3'-Hydroxy-5,7,4',5'-tetramethoxyflavone has shown promising results in preliminary studies related to cellular health. Internet search trends reveal growing public interest in "natural compounds for cellular protection" and "flavonoids in preventive health," areas where this compound may have potential applications. The presence of both methoxy and hydroxyl groups in its structure appears to contribute to its biological activity profile.

Recent advances in analytical chemistry have enabled more detailed studies of 3'-Hydroxy-5,7,4',5'-tetramethoxyflavone, particularly in understanding its metabolic fate in biological systems. This addresses common researcher queries about "flavonoid metabolism" and "bioavailability of methoxyflavones." The compound's stability under various pH conditions and its interaction with enzymes have become important areas of investigation.

The potential applications of 3'-Hydroxy-5,7,4',5'-tetramethoxyflavone extend to various fields, including nutritional science and cosmetic formulations. Online searches for "natural ingredients in skincare" and "plant-derived active compounds" reflect the commercial interest in such molecules. While more research is needed, preliminary findings suggest this tetramethoxyflavone might offer benefits in these applications due to its molecular characteristics.

Quality control and standardization of 3'-Hydroxy-5,7,4',5'-tetramethoxyflavone preparations have become crucial topics, as evidenced by search terms like "flavonoid standardization methods" and "purity analysis of natural compounds." Advanced spectroscopic techniques, including NMR and mass spectrometry, are routinely employed to characterize CAS 29976-51-0 and ensure batch-to-batch consistency in research materials.

Future research directions for 3'-Hydroxy-5,7,4',5'-tetramethoxyflavone may focus on structure-activity relationships, addressing common scientific queries about "flavonoid structure optimization" and "structure-bioactivity correlation." The compound's unique substitution pattern makes it an interesting candidate for medicinal chemistry studies aimed at developing novel bioactive molecules with improved properties.

As interest in plant-derived compounds continues to grow, 3'-Hydroxy-5,7,4',5'-tetramethoxyflavone (CAS No. 29976-51-0) represents an intriguing example of nature's chemical diversity. Its study contributes to our broader understanding of methoxyflavones and their potential roles in health and science. While much remains to be discovered, current research on this tetramethoxyflavone derivative opens new avenues for exploring the therapeutic potential of natural products.